Cas no 2411314-31-1 (2-Chloro-1-[2-(4-hydroxy-4-methyloxan-3-yl)pyrrolidin-1-yl]propan-1-one)

• Product Name: 2-Chloro-1-[2-(4-hydroxy-4-methyloxan-3-yl)pyrrolidin-1-yl]propan-1-one
• CAS No: 2411314-31-1
• MF: C₁₃H₂₂ClNO₃
• MW: 275.771683216095
• CID: 5357315
• Update Time: 2025-05-21

2-Chloro-1-[2-(4-hydroxy-4-methyloxan-3-yl)pyrrolidin-1-yl]propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-1-[2-(4-hydroxy-4-methyloxan-3-yl)pyrrolidin-1-yl]propan-1-one
• Z3995632529

• Inchi： 1S/C13H22ClNO3/c1-9(14)12(16)15-6-3-4-11(15)10-8-18-7-5-13(10,2)17/h9-11,17H,3-8H2,1-2H3
• InChI Key： CHAYJTXCNNJZGI-UHFFFAOYSA-N
• SMILES： ClC(C)C(N1CCCC1C1COCCC1(C)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 325
• XLogP3: 1.1
• Topological Polar Surface Area: 49.8

Additional information on 2-Chloro-1-[2-(4-hydroxy-4-methyloxan-3-yl)pyrrolidin-1-yl]propan-1-one

2-Chloro-1-[2-(4-hydroxy-4-methyloxan-3-yl)pyrrolidin-1-yl]propan-1-one: A Comprehensive Overview

The compound with CAS No. 2411314-31-1, known as 2-Chloro-1-[2-(4-hydroxy-4-methyloxan-3-yl)pyrrolidin-1-yl]propan-1-one, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a pyrrolidine ring, a hydroxymethyl group, and a chloro-substituted ketone moiety. The combination of these functional groups makes it a versatile molecule with diverse reactivity and biological activity.

Recent studies have highlighted the importance of pyrrolidine derivatives in drug discovery and development. The pyrrolidine ring, a five-membered nitrogen-containing heterocycle, is known for its ability to form hydrogen bonds and participate in various biochemical interactions. In the case of 2-Chloro-1-[2-(4-hydroxy-4-methyloxan-3-yl)pyrrolidin-1-yl]propan-1-one, the pyrrolidine ring is further substituted with a hydroxymethyl group, which adds to its hydrophilic properties and enhances its solubility in polar solvents. This feature is particularly advantageous in pharmaceutical applications where bioavailability is a critical factor.

The presence of the chloro-substituted ketone group in this compound introduces electrophilic character to the molecule, making it reactive towards nucleophilic attacks. This reactivity has been exploited in various organic synthesis reactions, such as nucleophilic additions and condensations. Recent research has demonstrated the utility of this compound as an intermediate in the synthesis of bioactive molecules, including antibiotics and antiviral agents.

In terms of physical properties, 2-Chloro-1-[2-(4-hydroxy-4-methyloxan-3-yl)pyrrolidin-1-yl]propan